Cas no 946345-83-1 (N-1-(benzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl-2-fluorobenzene-1-sulfonamide)

• Product Name: N-1-(benzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl-2-fluorobenzene-1-sulfonamide
• CAS No: 946345-83-1
• MF: C₂₁H₁₉FN₂O₄S₂
• MW: 446.514966249466
• CID: 5514934
• Update Time: 2025-09-28

N-1-(benzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl-2-fluorobenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide, 2-fluoro-N-[1,2,3,4-tetrahydro-1-(phenylsulfonyl)-6-quinolinyl]-
• N-1-(benzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl-2-fluorobenzene-1-sulfonamide

• Inchi： 1S/C21H19FN2O4S2/c22-19-10-4-5-11-21(19)29(25,26)23-17-12-13-20-16(15-17)7-6-14-24(20)30(27,28)18-8-2-1-3-9-18/h1-5,8-13,15,23H,6-7,14H2
• InChI Key： CTONPXWHWUDEGV-UHFFFAOYSA-N
• SMILES： C1(S(NC2C=CC3=C(C=2)CCCN3S(C2=CC=CC=C2)(=O)=O)(=O)=O)=CC=CC=C1F

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolines

Additional information on N-1-(benzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl-2-fluorobenzene-1-sulfonamide

Introduction to N-1-(benzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl-2-fluorobenzene-1-sulfonamide (CAS No. 946345-83-1)

N-1-(benzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl-2-fluorobenzene-1-sulfonamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 946345-83-1, represents a novel molecular entity with a unique structural framework that combines elements of quinoline derivatives and sulfonamide functionalities. The presence of both benzenesulfonyl and fluoro-substituted benzene moieties suggests potential applications in the development of bioactive molecules targeting various biological pathways.

The structural design of this compound is particularly noteworthy due to its ability to interact with biological targets in a manner that may not be achievable with simpler molecular architectures. The tetrahydroquinoline core is a well-documented scaffold in medicinal chemistry, known for its ability to modulate enzyme activity and receptor binding. In particular, derivatives of tetrahydroquinoline have been explored for their potential in treating neurological disorders, infectious diseases, and cancer. The incorporation of a benzenesulfonyl group into this framework likely enhances the compound's solubility and binding affinity, while the fluoro-substituent may further fine-tune its pharmacokinetic properties.

The sulfonamide moiety is another key feature of this compound that contributes to its potential therapeutic utility. Sulfonamides are widely recognized for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and antiviral effects. The combination of these functionalities in N-1-(benzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl-2-fluorobenzene-1-sulfonamide creates a molecule that may exhibit multiple modes of action simultaneously. This multifunctionality is particularly valuable in the context of drug development, where targeting multiple pathways can lead to more effective therapeutic outcomes.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of complex molecules with greater accuracy. These tools have been instrumental in designing novel compounds like N-1-(benzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl-2-fluorobenzene-1-sulfonamide. By leveraging these technologies, scientists have been able to identify potential binding sites on biological targets and optimize the compound's structure for improved efficacy and selectivity. Such computational approaches are essential in modern drug discovery pipelines and have significantly accelerated the development of new therapeutic agents.

In vitro studies have begun to elucidate the pharmacological profile of N-1-(benzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl-2-fluorobenzene-1-sulfonamide. Initial results suggest that this compound exhibits promising activity against certain enzymes and receptors relevant to human health. For instance, preliminary data indicate that it may interfere with the activity of enzymes involved in cancer cell proliferation and survival. Additionally, the compound shows potential as an inhibitor of inflammatory pathways, which could make it useful in treating chronic inflammatory diseases.

The synthesis of N-1-(benzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl-2-fluorobenzene-1-sulfonamide presents unique challenges due to its complex structural features. However, advances in synthetic methodologies have made it increasingly feasible to construct such molecules efficiently. Key synthetic strategies include multi-step organic transformations involving functional group interconversions and regioselective reactions. The use of palladium-catalyzed cross-coupling reactions has been particularly valuable in forming carbon-carbon bonds within the quinoline scaffold.

The role of fluorine atoms in pharmaceutical compounds cannot be overstated. Fluorine substitution can significantly alter a molecule's pharmacokinetic properties by affecting its metabolic stability and binding affinity. In the case of N-1-(benzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl-2-fluorobenzene-1-sulfonamide, the presence of a fluoro-substituted benzene ring likely contributes to enhanced binding interactions with biological targets. This modification can lead to increased potency and duration of action for therapeutic agents derived from this scaffold.

The future prospects for N-1-(benzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl-2-fluorobenzene-1-sulfonamide are promising given its unique structural features and preliminary biological activity. Further research is needed to fully characterize its pharmacological profile and explore potential therapeutic applications. Collaborative efforts between synthetic chemists and biologists will be crucial in translating this promising compound into viable drug candidates.

In conclusion，N-1-(benzenesulfonyl)-1，2，3，4-tetrahydroquinolin -6 -yl - 2 -fluorobenzene - 1 -sulfonamide (CAS No.< strong >946345 - 83 - 1) represents an exciting advancement in pharmaceutical chemistry。 Its innovative design， combining elements such as the tetrahydroquinoline scaffold， sulfonamide functionality，and fluoro-substitution， positions it as a compelling candidate for further exploration。 As research continues，this compound holds great potential for contributing to new treatments across various therapeutic areas。